Cas no 12146-37-1 (Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl-)

• Product Name: Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl-
• CAS No: 12146-37-1
• MF: C₁₁H₈MoO₄
• MW: 300.118825912476
• CID: 172482
• PubChem ID: 24847389
• Update Time: 2025-11-03

Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl- Chemical and Physical Properties

Names and Identifiers

• Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl-
• (Bicyclo[2,2,1]Hepta-2,5-Diene)Tetracarbonylmolybdenum
• bicyclo[2.2.1]hepta-2,5-diene,carbon monoxide,molybdenum
• Bicycloheptadienemolybdenum tetracarbonyl
• Molybdenum, (2,5-norbornadiene)tetracarbonyl-
• bicyclo[2.2.1]hepta-2,5-diene;carbon monoxide;molybdenum
• AKOS024319126
• (Bicyclo[2.2.1]hepta-2,5-diene)tetracarbonylmolybdenum(0), 95%
• FT-0636760
• (BICYCLO[2.2.1]HEPTA-2,5-DIENE)TETRACARBONYLMOLYBDENUM
• (Bicyclo[2.2.1]hepta-2,5-diene)tetracarbonylmolybdenum(0)
• 12146-37-1
• Molybdenum, (2,5-norbornadienyl)tetracarbonyl-
• DB-041619

• MDL： MFCD00065319
• Inchi： 1S/C7H8.4CO.Mo/c1-2-7-4-3-6(1)5-7;4*1-2;/h1-4,6-7H,5H2;;;;;
• InChI Key： UZHYHBPCAGKHGZ-UHFFFAOYSA-N
• SMILES： [Mo].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].C12C=CC(C=C1)C2

Computed Properties

• Exact Mass: 295.94904
• Monoisotopic Mass: 297.916366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 4

Experimental Properties

• Color/Form: Not available
• Melting Point: 79-81 °C (lit.)
• Boiling Point: 89.5°C at 760 mmHg
• PSA: 79.6
• LogP: 0.78810
• Solubility: Not available

Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• RTECS：QA4684000
• Hazardous Material Identification：

Additional information on Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl-

Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl (CAS No. 12146-37-1): A Comprehensive Overview

Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl, identified by its CAS number CAS No. 12146-37-1, is a compound of significant interest in the field of organometallic chemistry and its applications in pharmaceuticals and materials science. This organomolybdenum complex has garnered attention due to its unique structural properties and its potential in catalytic processes. The compound's structure, featuring a molybdenum center coordinated to four carbonyl groups and an intricate bicyclo[2.2.1]heptadiene ligand, makes it a fascinating subject for both theoretical studies and practical applications.

The synthesis of Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl involves sophisticated organic and inorganic chemistry techniques. The process typically begins with the preparation of the bicyclo[2.2.1]heptadiene ligand, which is then reacted with molybdenum tetracarbonyl to form the desired complex. This reaction requires precise control of conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of this process, making it more accessible for industrial-scale production.

The structural framework of Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl contributes to its unique reactivity and makes it a valuable catalyst in various chemical transformations. The presence of the bicyclo[2.2.1]heptadiene ligand introduces steric and electronic effects that influence the compound's interaction with substrates. This has led to its application in cross-coupling reactions, hydrogenation processes, and polymerization reactions.

One of the most notable applications of this compound is in pharmaceutical research. Organometallic complexes like Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl have shown promise as catalysts in the synthesis of biologically active molecules. Researchers are exploring its potential in the development of new drugs by leveraging its ability to facilitate complex organic transformations efficiently and selectively.

In materials science, this compound has been investigated for its potential use in the synthesis of advanced materials with tailored properties. Its ability to act as a precursor for metal-organic frameworks (MOFs) and other functional materials makes it a valuable asset in designing novel materials with applications ranging from gas storage to catalysis.

The latest research on Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl has focused on understanding its electronic structure and reactivity at a molecular level. Advanced computational methods have been employed to model the interactions between the molybdenum center and the ligands, providing insights into how these interactions influence the compound's catalytic activity.

Additionally, studies have examined the environmental impact of using this compound in industrial processes. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption without compromising efficiency.

The future prospects for Molybdenum, [(2,3,5,6-h)-bicyclo[2.2.1]hepta-2,5-diene]tetracarbonyl are promising as researchers continue to uncover new applications and refine synthetic methodologies. Its versatility as a catalyst and its potential in pharmaceuticals make it a compound worth watching as the field of organometallic chemistry evolves.